Cas no 187877-92-5 (Butanamide, N-[(1S)-1-(hydroxymethyl)-2-[[1-[[2-(hydroxymethyl)-2-oxiranyl]carbonyl]-3-methyl-3-buten-1-yl]amino]-2-oxoethyl]-)

• Product Name: Butanamide, N-[(1S)-1-(hydroxymethyl)-2-[[1-[[2-(hydroxymethyl)-2-oxiranyl]carbonyl]-3-methyl-3-buten-1-yl]amino]-2-oxoethyl]-
• CAS No: 187877-92-5
• MF: C₁₆H₂₆N₂O₆
• MW: 342.387444972992
• CID: 4515074
• PubChem ID: 9798121
• Update Time: 2025-04-24

Butanamide, N-[(1S)-1-(hydroxymethyl)-2-[[1-[[2-(hydroxymethyl)-2-oxiranyl]carbonyl]-3-methyl-3-buten-1-yl]amino]-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[(1S)-1-(hydroxymethyl)-2-[[1-[[2-(hydroxymethyl)-2-oxiranyl]carbonyl]-3-methyl-3-buten-1-yl]amino]-2-oxoethyl]-
• TMC-86A
• TMC 86A
• SCHEMBL12826820
• CHEBI:66242
• N-[(2S)-3-hydroxy-1-[[1-[2-(hydroxymethyl)oxiran-2-yl]-4-methyl-1-oxopentan-2-yl]amino]-1-oxobutan-2-yl]-3-methylbutanamide
• 187877-92-5
• Q27134785

• Inchi： 1S/C16H26N2O6/c1-4-5-13(21)17-12(7-19)15(23)18-11(6-10(2)3)14(22)16(8-20)9-24-16/h11-12,19-20H,2,4-9H2,1,3H3,(H,17,21)(H,18,23)
• InChI Key： JVPIPRZCKOLWKU-UHFFFAOYSA-N
• SMILES： CCCC(NC(C(NC(C(C1(OC1)CO)=O)CC(=C)C)=O)CO)=O

Computed Properties

• Exact Mass: 342.17908655Da
• Monoisotopic Mass: 342.17908655Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.753
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Beta-hydroxy ketones